Cas no 112089-17-5 (9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-)
112089-17-5 structure
Product Name:9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-
CAS No:112089-17-5
MF:C15H17N5
MW:267.328982114792
CID:190296
PubChem ID:3010173
Update Time:2025-04-19
9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- 9H-Purin-6-amine, N,N-dimethyl-9-((3-methylphenyl)methyl)-
- N,N-dimethyl-9-[(3-methylphenyl)methyl]purin-6-amine
- N,N-DIMETHYL-9-[(3-METHYLPHENYL)METHYL]-9H-PURIN-6-AMINE
- 9H-Purin-6-amine, N,N-dimethyl-9-[(3-methylphenyl)methyl]-
- CHEMBL7516
- 112089-17-5
- DTXSID30149875
- N,N-Dimethyl-9-(3-methylbenzyl)-9H-purin-6-amine
- N,N-dimethyl-9-(m-tolylmethyl)purin-6-amine
-
- Inchi: 1S/C15H17N5/c1-11-5-4-6-12(7-11)8-20-10-18-13-14(19(2)3)16-9-17-15(13)20/h4-7,9-10H,8H2,1-3H3
- InChI Key: PWDRZNAEANKJAF-UHFFFAOYSA-N
- SMILES: N1(C=NC2C(=NC=NC1=2)N(C)C)CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 267.14861
- Monoisotopic Mass: 267.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 46.8Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 465.7°C at 760 mmHg
- Flash Point: 235.5°C
- Refractive Index: 1.646
- PSA: 46.84
- LogP: 2.24900
9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]- Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
112089-17-5 (9H-Purin-6-amine,N,N-dimethyl-9-[(3-methylphenyl)methyl]-) Related Products
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